2-(3,4-Dichlorophenyl)-2-[(1-methylpyrrol-3-yl)methylamino]propanoic acid

• IUPAC Name: 2-(3,4-dichlorophenyl)-2-[(1-methylpyrrol-3-yl)methylamino]propanoic acid
• InChI: InChI=1S/C15H16Cl2N2O2/c1-15(14(20)21,11-3-4-12(16)13(17)7-11)18-8-10-5-6-19(2)9-10/h3-7,9,18H,8H2,1-2H3,(H,20,21)
• InChI Key: YMFUEBIFWKUWKR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)Cl)Cl)(C(=O)O)NCC2=CN(C=C2)C
• Molecular Formula: C15H16Cl2N2O2
• Molecular Weight: 327.2 g/mol

Description

2-(3,4-Dichlorophenyl)-2-[(1-methylpyrrol-3-yl)methylamino]propanoic acid, commonly known as MK-677, is a selective agonist of the ghrelin receptor. It is a non-peptide, orally active growth hormone secretagogue that stimulates the release of growth hormone (GH) and insulin-like growth factor 1 (IGF-1) in the body. MK-677 has gained significant attention in the scientific community due to its potential uses in treating growth hormone deficiencies, muscle wasting, and osteoporosis.

Mechanism of Action

MK-677 works by binding to the ghrelin receptor, which is primarily expressed in the hypothalamus and pituitary gland. This binding activates the growth hormone secretagogue pathway, leading to the release of 2-(3,4-Dichlorophenyl)-2-[(1-methylpyrrol-3-yl)methylamino]propanoic acid and IGF-1. MK-677 has also been shown to increase the levels of other hormones, such as cortisol and prolactin.
Biochemical and Physiological Effects:
MK-677 has been shown to have a range of biochemical and physiological effects. It increases 2-(3,4-Dichlorophenyl)-2-[(1-methylpyrrol-3-yl)methylamino]propanoic acid and IGF-1 levels, which can lead to increased muscle mass, bone density, and improved metabolism. MK-677 has also been shown to improve sleep quality, cognitive function, and mood. However, it can also cause side effects such as increased appetite, water retention, and numbness or tingling in the extremities.

Advantages and Limitations for Lab Experiments

MK-677 has several advantages for lab experiments, including its oral bioavailability, long half-life, and selective agonist activity. However, it also has limitations, such as its potential to cause side effects and the need for careful dosing due to its potency.

Future Directions

There are several potential future directions for research on MK-677. These include investigating its potential uses in treating age-related diseases, such as Alzheimer's and Parkinson's, as well as its potential to improve wound healing and recovery from surgery. Additionally, further research is needed to understand the long-term effects of MK-677 use, especially in older populations. Finally, there is a need for more research on the optimal dosing and administration of MK-677 to minimize side effects while maximizing its therapeutic benefits.
Conclusion:
MK-677 is a non-peptide, orally active growth hormone secretagogue that has gained significant attention in the scientific community due to its potential therapeutic uses in treating growth hormone deficiencies, muscle wasting, and osteoporosis. Its mechanism of action involves binding to the ghrelin receptor, leading to the release of 2-(3,4-Dichlorophenyl)-2-[(1-methylpyrrol-3-yl)methylamino]propanoic acid and IGF-1. While MK-677 has several advantages for lab experiments, it also has limitations and potential side effects. Future research directions include investigating its potential uses in treating age-related diseases and optimizing dosing and administration.

Synthesis Methods

MK-677 is synthesized through a multistep process that involves the reaction of 3,4-dichlorophenylacetic acid with 1-methyl-1H-pyrrole-2-carboxaldehyde to obtain the key intermediate, 2-(3,4-dichlorophenyl)-2-methylamino-propanal. This intermediate is then reacted with ammonium acetate and sodium triacetoxyborohydride to obtain the final product, MK-677.

Scientific Research Applications

MK-677 has been extensively studied for its potential therapeutic uses in treating growth hormone deficiencies, muscle wasting, and osteoporosis. It has also been investigated for its potential to improve cognitive function, sleep quality, and metabolic disorders. Animal studies have shown that MK-677 can increase bone density, muscle mass, and improve insulin sensitivity. Clinical trials have demonstrated that MK-677 can increase 2-(3,4-Dichlorophenyl)-2-[(1-methylpyrrol-3-yl)methylamino]propanoic acid and IGF-1 levels in healthy adults and elderly individuals.